4-(2-Bromophenyl)sulfanylpiperidine
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Description
4-(2-Bromophenyl)sulfanylpiperidine is a piperidine derivative featuring a 2-bromophenylthio substituent at the 4-position of the piperidine ring. Its synthesis often involves radical cyclization or transition metal-catalyzed coupling strategies. For instance, aryl radical cyclization of 2-(2-bromophenyl)-3-allyl-1,3-oxazolidines using Bu3SnH and an initiator enables stereoselective construction of related heterocycles .
Properties
Molecular Formula |
C11H14BrNS |
|---|---|
Molecular Weight |
272.21 g/mol |
IUPAC Name |
4-(2-bromophenyl)sulfanylpiperidine |
InChI |
InChI=1S/C11H14BrNS/c12-10-3-1-2-4-11(10)14-9-5-7-13-8-6-9/h1-4,9,13H,5-8H2 |
InChI Key |
RYGXRKDIMLBLQY-UHFFFAOYSA-N |
Canonical SMILES |
C1CNCCC1SC2=CC=CC=C2Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Bromine Position and Electronic Effects
- This positional isomer may exhibit distinct reactivity in Suzuki-Miyaura couplings, as demonstrated by the selectivity of 4-(2-bromophenyl)pyridine in coupling with thiophen-2-ylboronic acid .
- 4-(2-Chlorophenyl)sulfanylpiperidine : Substituting bromine with chlorine decreases molecular weight (~45 g/mol difference) and polarizability, altering binding affinities in biological systems. For example, chloro-substituted pyridines demonstrate enhanced anticancer activity compared to brominated analogues in certain cell lines .
Heterocyclic Modifications
- 4-[3-(3-Bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(2-thienylsulfonyl)piperidine (C16H14BrN3O3S2): The oxadiazole ring introduces additional hydrogen-bonding capacity and rigidity, increasing molecular weight (~440 g/mol) compared to the target compound (~270 g/mol). The sulfonyl group enhances solubility in polar solvents but may reduce membrane permeability .
- 2-(4-Bromomethylphenyl)pyridine : The bromomethyl group enables nucleophilic substitution reactions, contrasting with the electrophilic aryl bromide in 4-(2-bromophenyl)sulfanylpiperidine. This difference impacts applications in polymer chemistry and bioconjugation .
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